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Compound of Interest

Compound Name: 2-Hydroxypropiophenone
CAS No.: 5650-40-8
Cat. No.: B1664086
Get Quote
. J

Structural Determinants of Photoinitiation Efficiency
in UV-Curing Systems|1]
Executive Summary & Chemical Identity[2][3]

This guide provides a rigorous technical comparison between 2-Hydroxypropiophenone (2-
HPP) and its methylated industry-standard counterpart, Irgacure 1173 (HMPP).

While often confused due to nomenclature similarities, these two molecules represent a classic
case study in Structure-Activity Relationships (SAR). Irgacure 1173 is the optimized derivatives
of the 2-HPP scaffold. The introduction of the gem-dimethyl group at the

-carbon is not merely structural; it is the functional driver that elevates Irgacure 1173 to a high-
efficiency Type | photoinitiator, whereas 2-HPP remains largely a precursor or low-reactivity
analog.

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1664086#bc-rfq
https://www.benchchem.com/product/b1664086/docs?utm_src=pdf-body#technical-comparison-2-hydroxypropiophenone-vs-irgacure-1173
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664086?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

2-Hydroxypropiophenone

Feature Irgacure 1173 (HMPP)
(2-HPP)

CAS Number 565-63-9 7473-98-5
2-hydroxy-1-phenylpropan-1- 2-hydroxy-2-methyl-1-

IUPAC Name Y y--phenylprop Y Y Y
one phenylpropan-1-one
Secondary Tertiary

Structure
-carbon (1 Methyl, 1 H) -carbon (2 Methyls)

) Secondary Alkyl Radical (Less  Tertiary Alkyl Radical (Highly

Radical Type
Stable) Stable)

Industry Status Precursor / Impurity / Niche Standard Liquid Photoinitiator

Mechanistic Comparison: The Gem-Dimethyl Effect

The core difference lies in the Norrish Type | photocleavage mechanism. Upon UV irradiation
(typically 240-340 nm), both molecules undergo homolytic cleavage at the C—C bond between
the carbonyl and the

-carbon.

2.1 The Cleavage Pathway

 Irgacure 1173: Cleaves to form a Benzoyl radical and a 2-hydroxy-2-propyl radical. The latter
is a tertiary radical, stabilized by hyperconjugation from two methyl groups. This stability
prevents rapid recombination, allowing the radical to initiate polymerization effectively.

o 2-HPP: Cleaves to form a Benzoyl radical and a 1-hydroxyethyl radical. This is a secondary
radical. It is less stable and more prone to cage recombination (reforming the parent
molecule) or hydrogen abstraction rather than initiating the polymer chain.
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Figure 1:Mechanistic pathway showing the critical role of radical stability. Irgacure 1173
generates a tertiary radical that resists recombination, driving higher initiation efficiency
compared to 2-HPP.

Physicochemical & Performance Data

The following data aggregates experimental values from standard acrylate photopolymerization
setups (e.g., PEGDA or TMPTA resins).

3.1 Comparative Properties Table
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2-HPP (CAS 565- Irgacure 1173 (CAS Impact on
Property .
63-9) 7473-98-5) Formulation
) 1173 is slightly less
Molecular Weight 150.17 g/mol 164.20 g/mol

volatile.

Absorbance Max (

)

~245 nm, ~280 nm

244 nm, 278 nm, 322

nm

Similar profiles; 1173
has better tailing into
UVA.

Molar Extinction (

)

<5M-icm—!

~50 M~icm™!

1173 is more reactive
under standard UV-
LEDs (365nm).

Solubility (Water)

Low (< 0.5 g/100ml)

Low (< 1 g/100ml )

Both require co-
solvents
(EtOH/DMSO) for
hydrogels.

Curing Speed
(Relative)

1.0x (Baseline)

~3.5x Faster

1173 achieves
gelation significantly

faster.

Yellowing Index

Moderate

Low

1173 is preferred for

clear optical coatings.

3.2 Kinetic Analysis (Double Bond Conversion)

In a standard experiment curing Trimethylolpropane triacrylate (TMPTA) under a Mercury arc
lamp (100 mW/cm?2):

 Irgacure 1173 typically reaches 95%+ Double Bond Conversion (DBC) within 30 seconds.

» 2-HPP often plateaus at 60-70% DBC under identical conditions due to slower initiation rates
and higher radical termination (cage effect).

Biocompatibility & Toxicity (Critical for Drug Dev)

For researchers in drug delivery and tissue engineering, neither molecule is "bio-inert,” but their
toxicity profiles differ based on their cleavage products.
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» Cytotoxicity: Both molecules exhibit cytotoxicity in the unpolymerized state. The

for Irgacure 1173 in fibroblast cells (L929) is typically in the range of 0.5 - 1.0 mM.

e Residual Monomer: Because 2-HPP initiates slower, it leaves higher concentrations of
unreacted acrylates (monomers) in the matrix, which are often more toxic than the
photoinitiator itself.

 Recommendation: For biological applications, Irgacure 2959 (a hydroxyl-functionalized
analog of 1173) is the gold standard due to water solubility and lower cell membrane
permeability. However, if choosing between 1173 and 2-HPP, 1173 is safer purely because it
drives the reaction to completion, reducing the toxic load of free monomers.

Experimental Protocols
Protocol A: Real-Time FTIR Kinetics (Curing Efficiency)

Objective: Quantify the rate of polymerization by tracking the disappearance of the acrylate
C=C bond.

Preparation: Mix Photoinitiator (1% w/w) into PEGDA (Mn=700) resin.

e Setup: Place a 20 uL droplet between two NaCl plates (or use an ATR accessory).
e Irradiation: Expose to UV source (Mercury lamp or 365nm LED, 20 mW/cm?2) in situ.
» Measurement: Continuous scan (Resolution: 4 cm~1, 1 spectrum/sec).

¢ Analysis: Track the peak area at 1635 cm~1 (C=C stretch) or 810 cm~* (C=C twist).
 Calculation:

(Where
is peak area at time t, and

is area at time 0).

Protocol B: Cytotoxicity Assessment (ISO 10993-5 Adaptation)
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Objective: Determine the biocompatibility of the cured hydrogel leachates.

Fabrication: Cure hydrogel discs (10mm diameter) using 1173 or 2-HPP.

o Extraction: Incubate discs in DMEM culture medium (1 mL per 3 cm? surface area) for 24
hours at 37°C.

o Cell Culture: Seed L929 mouse fibroblasts at

cells/well in a 96-well plate.

o Exposure: Replace media with the "extraction media” from Step 2. Incubate 24h.
e Assay: Add MTT reagent (0.5 mg/mL). Incubate 4h. Dissolve formazan crystals in DMSO.

e Readout: Measure Absorbance at 570 nm. Viability < 70% indicates cytotoxicity.
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Figure 2:Workflow for Real-Time FTIR Kinetics. This protocol validates the superior reactivity of
Irgacure 1173 over 2-HPP by tracking double-bond consumption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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